Cas no 2273-09-8 (3H-1,2,4-Triazol-3-one, 2,4-dihydro-2,4,5-triphenyl-)

• Product name: 3H-1,2,4-Triazol-3-one, 2,4-dihydro-2,4,5-triphenyl-
• CAS No: 2273-09-8
• MF: C₂₀H₁₅N₃O
• MW: 313.352604150772
• CID: 1411547

3H-1,2,4-Triazol-3-one, 2,4-dihydro-2,4,5-triphenyl- Chemical and Physical Properties

Names and Identifiers

• 3H-1,2,4-Triazol-3-one, 2,4-dihydro-2,4,5-triphenyl-

• Inchi： 1S/C20H15N3O/c24-20-22(17-12-6-2-7-13-17)19(16-10-4-1-5-11-16)21-23(20)18-14-8-3-9-15-18/h1-15H
• InChI Key： QWSORQUDNSSLOV-UHFFFAOYSA-N
• SMILES： N1=C(C2=CC=CC=C2)N(C2=CC=CC=C2)C(=O)N1C1=CC=CC=C1

Computed Properties

• Exact Mass: 313.12165

Experimental Properties

• Density: 1.18±0.1 g/cm3(Predicted)
• Melting Point: 224 °C
• Boiling Point: 446.4±28.0 °C(Predicted)
• PSA: 35.91
• pka: 5.38±0.20(Predicted)